(4-(4-chlorophenyl)-6-fluoro-1,1-dioxido-4H-benzo[b][1,4]thiazin-2-yl)(morpholino)methanone
Description
Properties
IUPAC Name |
[4-(4-chlorophenyl)-6-fluoro-1,1-dioxo-1λ6,4-benzothiazin-2-yl]-morpholin-4-ylmethanone | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16ClFN2O4S/c20-13-1-4-15(5-2-13)23-12-18(19(24)22-7-9-27-10-8-22)28(25,26)17-6-3-14(21)11-16(17)23/h1-6,11-12H,7-10H2 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VZEOVEZIEYBCFI-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(=O)C2=CN(C3=C(S2(=O)=O)C=CC(=C3)F)C4=CC=C(C=C4)Cl | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16ClFN2O4S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.9 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound (4-(4-chlorophenyl)-6-fluoro-1,1-dioxido-4H-benzo[b][1,4]thiazin-2-yl)(morpholino)methanone is a benzo[b][1,4]thiazine derivative that has garnered attention in medicinal chemistry due to its potential pharmacological properties. This article explores the biological activity of this compound, focusing on its synthesis, mechanisms of action, and relevant case studies that highlight its therapeutic potential.
Chemical Structure
The molecular formula of the compound is , with a molecular weight of approximately 396.88 g/mol. The structure features a benzo[b][1,4]thiazine core , which is known for diverse biological activities.
Synthesis
The synthesis typically involves several key steps:
- Refluxing in organic solvents.
- Purification methods such as recrystallization or chromatography.
- Retrosynthetic analysis to plan efficient synthetic pathways.
Key Structural Data
| Property | Value |
|---|---|
| Molecular Weight | 396.88 g/mol |
| Melting Point | Not Available |
| Density | Not Available |
| Solubility | Not Available |
The biological activity of this compound is primarily attributed to its interaction with various biological targets. It has been studied for its potential as an acetylcholinesterase (AChE) inhibitor , which is significant in the context of Alzheimer's disease treatment. Inhibiting AChE can help increase acetylcholine levels in the brain, potentially improving cognitive function.
Pharmacological Properties
Research indicates that compounds similar to (4-(4-chlorophenyl)-6-fluoro-1,1-dioxido-4H-benzo[b][1,4]thiazin-2-yl)(morpholino)methanone exhibit a range of biological activities:
- Antibacterial : Effective against various bacterial strains.
- Anticancer : Demonstrated activity in inhibiting tumor growth.
- Anti-inflammatory : Potential as an anti-inflammatory agent.
Case Studies and Research Findings
- Acetylcholinesterase Inhibition : A study demonstrated that derivatives of thiazine compounds exhibited promising AChE inhibitory activity with IC50 values indicating effective inhibition .
- Anticancer Activity : Research on similar thiazine derivatives showed significant cytotoxic effects against cancer cell lines, suggesting potential applications in cancer therapy .
- In Vivo Studies : Animal studies indicated that certain derivatives could cross the blood-brain barrier and affect neurotransmitter levels, enhancing cognitive functions .
Comparison with Similar Compounds
Core Heterocycle Modifications
- Target Compound : Features a 1,4-benzothiazin scaffold with sulfone and morpholine groups.
- 4-(3-Chloro-4-Methylphenyl)-6-Fluoro-1,1-Dioxido-4H-1,4-Benzothiazin-2-ylMethanone (): Replaces the morpholine with a 4-ethoxyphenyl group, increasing lipophilicity. The 3-chloro-4-methylphenyl substituent introduces steric bulk compared to the 4-chlorophenyl in the target compound.
Functional Group Variations
- Morpholine vs. Ethoxyphenyl : The morpholine group in the target compound enhances water solubility due to its polar amine and ether oxygen atoms, whereas the ethoxyphenyl group in the analog prioritizes membrane permeability.
Data Table: Structural and Physicochemical Comparison
| Compound Name | Molecular Formula | Molecular Weight | Key Substituents |
|---|---|---|---|
| (4-(4-Chlorophenyl)-6-fluoro-1,1-dioxido-4H-benzo[b][1,4]thiazin-2-yl)(morpholino)methanone | C19H15ClFNO4S | 431.85 g/mol | 4-Cl-phenyl, 6-F, morpholine, 1,1-dioxido |
| 4-(3-Chloro-4-methylphenyl)-6-fluoro-1,1-dioxido-4H-1,4-benzothiazin-2-ylmethanone | C24H19ClFNO4S | 471.90 g/mol | 3-Cl-4-Me-phenyl, 6-F, 4-ethoxyphenyl, 1,1-dioxido |
Research Findings and Functional Implications
Pharmacokinetic Predictions
- Solubility : The morpholine group in the target compound suggests higher aqueous solubility compared to the ethoxyphenyl analog, aligning with trends observed in sulfonamide-based drugs.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
